Cas no 2648947-38-8 (5-bromo-2-(oxan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-bromo-2-(oxan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2648947-38-8
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• MDL: MFCD34167829
• CID: 5465173
• PubChem ID: 155973215
• Update Time: 2025-05-20

5-bromo-2-(oxan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z4996258466
• 5-bromo-2-(oxan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde

• MDL： MFCD34167829
• Inchi： 1S/C8H10BrN3O2/c9-8-6(5-13)10-12(11-8)7-3-1-2-4-14-7/h5,7H,1-4H2
• InChI Key： UCMNMZUEHROCGI-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NN(C2CCCCO2)N=1

Computed Properties

• Exact Mass: 258.99564 g/mol
• Monoisotopic Mass: 258.99564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57
• Molecular Weight: 260.09

Additional information on 5-bromo-2-(oxan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde

5-Bromo-2-(Oxan-2-Yl)-2H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound 5-bromo-2-(oxan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde, with the CAS number NO 2648947-38-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a bromine atom at the 5-position of a triazole ring with an oxane substituent at the 2-position and an aldehyde group at the 4-position. The combination of these functional groups makes it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The triazole ring is known for its ability to form hydrogen bonds, which is crucial for bioavailability and target binding in pharmaceuticals. The bromine atom at the 5-position adds an additional layer of functionality, allowing for further chemical modifications to enhance its pharmacokinetic properties. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and anti-cancer properties.

In addition to its pharmaceutical applications, 5-bromo-2-(oxan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde has shown promise in materials science. Its aldehyde group can participate in click chemistry reactions, making it a valuable component in the synthesis of cross-linked polymers and self-healing materials. Recent advancements in this area have demonstrated that this compound can be used to create stimuli-responsive materials that exhibit shape-memory behavior under specific conditions.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. The oxane substituent is introduced via a ring-opening reaction with an epoxide followed by cyclization to form the triazole ring. The aldehyde group is then introduced through oxidation of an alcohol intermediate. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The physical properties of 5-bromo-2-(oxan-2-Yl)-2H-1,2,3-triazole-4-carbaldehyde are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under mild acidic and basic conditions but undergoes degradation under strong oxidizing or reducing environments.

In terms of applications, this compound has been utilized as a building block in the synthesis of heterocyclic compounds with potential applications in electronics and optoelectronics. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes for organic transformations.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound and its derivatives. Preliminary studies suggest that it may exhibit anti-microbial properties against certain bacterial strains, opening up new avenues for its use in antimicrobial therapies.

In conclusion, 5-bromo-oxan-triazole carbaldehyde is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and pharmaceuticals.